Methyl 3-methyl-1H-indole-6-carboxylate

• IUPAC Name: methyl 3-methyl-1H-indole-6-carboxylate
• InChI: InChI=1S/C11H11NO2/c1-7-6-12-10-5-8(11(13)14-2)3-4-9(7)10/h3-6,12H,1-2H3
• InChI Key: DYUBOSKPVMRVDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=C1C=CC(=C2)C(=O)OC
• Molecular Formula: C11H11NO2
• DSSTOX Substance ID: DTXSID00620388
• Molecular Weight: 189.21 g/mol
• CAS No.: 184151-49-3

Description

Methyl 3-methyl-1H-indole-6-carboxylate: is an organic compound belonging to the indole family. Indoles are significant heterocyclic systems found in many natural products and drugs. This compound is characterized by a methyl group at the third position and a carboxylate ester group at the sixth position of the indole ring. It is used in various chemical and pharmaceutical applications due to its unique structural properties.

Scientific Research Applications

Methyl 3-methyl-1H-indole-6-carboxylate has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its role in drug development, particularly in designing molecules that target specific biological pathways.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Safety and Hazards

When handling “Methyl 3-methyl-1H-indole-6-carboxylate”, personal protective equipment/face protection should be worn. It should be ensured that there is adequate ventilation. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided.

Mechanism of Action

Target of Action

Methyl 3-methyl-1H-indole-6-carboxylate, like many indole derivatives, has been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets, causing various biological changes . These changes can result in a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives, including this compound, are produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They play a significant role in maintaining intestinal homeostasis and impacting liver metabolism and the immune response

Pharmacokinetics

The metabolism of indole derivatives is known to involve liver cyp450, especially cyp1a, cyp2a, and cyp2e1 .

Result of Action

Indole derivatives are known to have diverse biological activities and therapeutic possibilities .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, it should be kept in a dark place under an inert atmosphere at 2-8°C to maintain its stability .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Fischer Indole Synthesis: This method involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions to form the indole ring. For Methyl 3-methyl-1H-indole-6-carboxylate, the starting materials would be appropriately substituted phenylhydrazine and a suitable aldehyde or ketone.

Palladium-Catalyzed Cross-Coupling Reactions: This method involves the coupling of a halogenated indole with a methyl ester using a palladium catalyst. The reaction conditions typically include a base such as potassium carbonate and a solvent like dimethylformamide.

Industrial Production Methods: Industrial production of this compound often involves large-scale Fischer indole synthesis due to its efficiency and cost-effectiveness. The reaction is carried out in large reactors with precise control over temperature and pH to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Methyl 3-methyl-1H-indole-6-carboxylate can undergo oxidation reactions to form various oxidized derivatives. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride, leading to the formation of reduced indole derivatives.

Substitution: Electrophilic substitution reactions are common for indole compounds. For example, bromination using bromine in acetic acid can lead to dibrominated products.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Bromine in acetic acid for bromination.

Major Products:

Oxidation: Oxidized indole derivatives.

Reduction: Reduced indole derivatives.

Substitution: Dibrominated indole derivatives.

Comparison with Similar Compounds

• Methyl indole-3-carboxylate
• Methyl 3-formyl-1H-indole-6-carboxylate
• 1-Methylindole-3-carboxylic acid

Comparison:

• Methyl indole-3-carboxylate: Similar structure but lacks the methyl group at the third position, which can affect its reactivity and biological activity.
• Methyl 3-formyl-1H-indole-6-carboxylate: Contains a formyl group instead of a methyl group, leading to different chemical properties and potential applications.
• 1-Methylindole-3-carboxylic acid: Similar structure but with a carboxylic acid group instead of a carboxylate ester, affecting its solubility and reactivity.

Methyl 3-methyl-1H-indole-6-carboxylate stands out due to its unique combination of functional groups, making it a valuable compound in various research and industrial applications.

Synthesis routes and methods I

Procedure details

A mixture of methyl 3-formyl-1 H-indole-6-carboxylate (12.0 g), p-toluenesulphonic acid (2.0 g) and p-toluenesulphonylhydrazide (13.0 g) in a mixture of dimethylformamide (100 ml) and sulpholane (50 ml) was heated at 100° C. for 15 minutes and then cooled to room temperature. The mixture was treated with sodium cyanoborohydride (15.0 g, 5 g portions after 10 minute intervals), then heated at 100° C. for 2 hours. After cooling to ambient temperature the reaction mixture was treated with ice water (500 ml) giving a white precipitate. Water (1000 ml) was added and the mixture stirred for 30 minutes then filtered. The off-white solid was washed with warm water then azeotroped with toluene to yield the title compound (10.2 g) as a white solid.

Synthesis routes and methods II

Procedure details

A mixture of 3-formyl-1H-indole-6-carboxylic acid methyl ester (5 g, 24.6 mmol), p-toluene-sulfonic acid (704 mg, 3.7 mmol) and p-toluenesulfonylhydrazide (5.49 g, 29.5 mmol) in a mixture of dimethylformamide (50 mL) and sulfolane (25 mL) is heated at 100° C. for 15 min. Then cooled to RT, before the addition of sodium cyanoborohydride (6.2 g, 98.4 mmol, 2 g portions after 10 min intervals). The resulting mixture is heated at 100° C. for 2 h, cooled to RT and poured into a mixture of ice and water (250 mL) leading to a white precipitate. Water (500 mL) is added, and the mixture is stirred for 30 min before filtration. The off-white solid is washed with warm water. Toluene is added and removed by rotary evaporation to afford the title compound as a yellow solid. TLC, Rf (hexane/AcOEt 4:1)=0.3. MS (LC-MS): [M+H]+=188.1. tR (HPLC, Macherey-Nagel Nucleosil C18 column, 10-100% CH3CN/H2O/5 min, 100% CH3CN/3 min, CH3CN and H2O containing 0.1% TFA, flow: 1.5 mL/min): 5.13 min.

Synthesis routes and methods III

Procedure details

Methyl 4-ethyl-3-nitrobenzoate (5.0 g), which had been prepared through nitration followed by methyl-esterification of 4-ethylbenzoic acid, is dissolved in N,N-dimethylformamide (50 ml), to which is added N,N-dimethylformamide dimethyl acetal (8.45 g), and stirred under heat at 130° C. for 3 hours. The reaction mixture is concentrated under reduced pressure, and the resulting red oily residue is dissolved in methanol (50 ml), to which is added palladium-carbon (5%, 0.400 g), and stirred in a hydrogen atmosphere at room temperature for 2.5 hours. Then, this is further stirred at 50° C. for 2 hours and thereafter at room temperature for 3 days. The catalyst is removed through filtration, and the filtrate is concentrated under reduced pressure. The resulting residue is recrystallized from t-butyl methyl ether to obtain a pale yellow crystal of the intended product (2.4 g).